2,2'-[(Dibutylstannanediyl)bis(oxy)]bis(2-oxoethane-1-thiol)

• CAS No.: 13269-75-5
• Molecular Formula: C12H24O4S2Sn
• Molecular Weight: 415.2 g/mol
• IUPAC Name: [dibutyl-(2-sulfanylacetyl)oxystannyl] 2-sulfanylacetate
• InChI: InChI=1S/2C4H9.2C2H4O2S.Sn/c2*1-3-4-2;2*3-2(4)1-5;/h2*1,3-4H2,2H3;2*5H,1H2,(H,3,4);/q;;;;+2/p-2
• InChI Key: IGMYAFRPSRRXNA-UHFFFAOYSA-L
• Canonical SMILES: CCCC[Sn](CCCC)(OC(=O)CS)OC(=O)CS

Description

2,2’-[(Dibutylstannanediyl)bis(oxy)]bis(2-oxoethane-1-thiol) is a chemical compound that features a stannane (tin) core with dibutyl groups and is linked to two oxoethane-1-thiol groups through oxygen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’-[(Dibutylstannanediyl)bis(oxy)]bis(2-oxoethane-1-thiol) typically involves the reaction of dibutyltin oxide with 2-oxoethane-1-thiol in the presence of a suitable solvent. The reaction is carried out under reflux conditions to ensure complete reaction and formation of the desired product. The reaction mixture is then cooled, and the product is isolated through filtration and purification techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2,2’-[(Dibutylstannanediyl)bis(oxy)]bis(2-oxoethane-1-thiol) can undergo various chemical reactions, including:

Oxidation: The thiol groups can be oxidized to form disulfides.

Reduction: The